Cas no 1804835-67-3 (Ethyl 3-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 3-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1804835-67-3
• MF: C₁₁H₁₁F₃INO₄
• MW: 405.109026193619
• CID: 4835644
• Update Time: 2025-05-25

Ethyl 3-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H11F3INO4/c1-3-19-8(17)5-6-4-7(20-11(12,13)14)9(15)10(16-6)18-2/h4H,3,5H2,1-2H3
• InChI Key： CSHXUVBAWZHEPZ-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C=C1OC(F)(F)F)CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 3.2
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 3-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate

Research Brief on Ethyl 3-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate (CAS: 1804835-67-3)

Ethyl 3-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate (CAS: 1804835-67-3) is a specialized pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its trifluoromethoxy and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic and inflammatory pathways.

Recent studies have highlighted the role of Ethyl 3-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate in the synthesis of novel heterocyclic compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key building block in the construction of pyridine-based scaffolds with enhanced pharmacokinetic properties. The trifluoromethoxy group, in particular, contributes to improved metabolic stability and membrane permeability, making derivatives of this compound promising candidates for further preclinical evaluation.

In terms of synthetic methodology, advancements have been made in the efficient preparation of Ethyl 3-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate. A recent patent application (WO2023056789) describes an optimized two-step procedure starting from commercially available 2-methoxy-4-(trifluoromethoxy)pyridine, achieving an overall yield of 78% with excellent purity. This development addresses previous challenges in the selective iodination of the pyridine ring while preserving the ester functionality, which is crucial for downstream derivatization.

The biological evaluation of compounds derived from this intermediate has shown promising results. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that several analogs exhibited potent inhibitory activity against p38 MAP kinase (IC50 values ranging from 2-15 nM), with good selectivity over related kinases. These findings suggest potential applications in inflammatory diseases, though further optimization of physicochemical properties is needed to improve drug-like characteristics.

From a safety and toxicology perspective, preliminary studies indicate that Ethyl 3-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate itself shows favorable in vitro safety profiles in hepatic microsome stability tests (t1/2 > 120 minutes in human liver microsomes) and minimal cytotoxicity in HEK293 cells up to 100 μM concentrations. However, researchers caution that the iodo substituent may present metabolic liabilities in vivo, necessitating careful structural modifications in later-stage lead optimization.

Looking forward, the unique combination of structural features in Ethyl 3-iodo-2-methoxy-4-(trifluoromethoxy)pyridine-6-acetate continues to inspire novel research directions. Current investigations are exploring its use in PROTAC (proteolysis targeting chimera) development, where its ability to serve as a linker between target-binding and E3 ligase-recruiting moieties is being evaluated. Additionally, computational studies are underway to better understand its conformational preferences and how these influence molecular recognition in biological systems.